Cas no 332082-81-2 (2-(3-Hydroxy-4-methylphenyl)-6-methylheptan-4-one)

• Product Name: 2-(3-Hydroxy-4-methylphenyl)-6-methylheptan-4-one
• CAS No: 332082-81-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5175537
• PubChem ID: 131752435
• Update Time: 2024-03-01

2-(3-Hydroxy-4-methylphenyl)-6-methylheptan-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 2-(3-hydroxy-4-methylphenyl)-6-methyl-
• 2-(3-Hydroxy-4-methylphenyl)-6-methylheptan-4-one

• Inchi： 1S/C15H22O2/c1-10(2)7-14(16)8-12(4)13-6-5-11(3)15(17)9-13/h5-6,9-10,12,17H,7-8H2,1-4H3
• InChI Key： VLJVBISZYRTNJO-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C)C(O)=C1)CC(=O)CC(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids